Cas no 1207020-16-3 (5-(3,4-dichlorophenyl)-1-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole)

• Product Name: 5-(3,4-dichlorophenyl)-1-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole
• CAS No: 1207020-16-3
• MF: C₁₈H₁₆Cl₂N₂S
• MW: 363.304040908813
• CID: 5450751
• PubChem ID: 49671433
• Update Time: 2025-05-19

5-(3,4-dichlorophenyl)-1-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• AKOS024476932
• 5-(3,4-dichlorophenyl)-1-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole
• 5-(3,4-dichlorophenyl)-2-(isopropylthio)-1-phenyl-1H-imidazole
• 1207020-16-3
• F2964-0817
• 5-(3,4-dichlorophenyl)-1-phenyl-2-propan-2-ylsulfanylimidazole
• 5-(3,4-Dichlorophenyl)-2-[(1-methylethyl)thio]-1-phenyl-1H-imidazole

• Inchi： 1S/C18H16Cl2N2S/c1-12(2)23-18-21-11-17(13-8-9-15(19)16(20)10-13)22(18)14-6-4-3-5-7-14/h3-12H,1-2H3
• InChI Key： QJMFVZIERSWULR-UHFFFAOYSA-N
• SMILES： C1(SC(C)C)N(C2=CC=CC=C2)C(C2=CC=C(Cl)C(Cl)=C2)=CN=1

Computed Properties

• Exact Mass: 362.0411251g/mol
• Monoisotopic Mass: 362.0411251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.7±58.0 °C(Predicted)
• pka: 2.38±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(3,4-dichlorophenyl)-1-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole

Introduction to 5-(3,4-dichlorophenyl)-1-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole (CAS No. 1207020-16-3)

5-(3,4-dichlorophenyl)-1-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole, identified by its CAS number 1207020-16-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure with multiple functional groups, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The imidazole core is a privileged scaffold in medicinal chemistry, known for its versatility and biological activity. In this context, the introduction of chloro and sulfanyl substituents on the aromatic rings introduces additional layers of reactivity and selectivity, making this compound a promising candidate for further investigation.

The structural motif of 5-(3,4-dichlorophenyl)-1-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole consists of a central imidazole ring flanked by phenyl and chlorophenyl groups, with a propan-2-ylsulfanyl group at the second position. This arrangement creates a unique pharmacophore that may interact with biological targets in novel ways. The presence of both electron-withdrawing chloro groups and an electron-donating sulfanyl group can influence the electronic properties of the molecule, potentially modulating its binding affinity and pharmacological activity.

In recent years, there has been growing interest in developing new imidazole derivatives as therapeutic agents. The imidazole scaffold is known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of substituents such as chloro and sulfanyl groups can further enhance these properties by altering the electronic distribution and steric environment around the imidazole ring. This can lead to the discovery of novel compounds with improved efficacy and reduced side effects.

One of the key aspects of studying 5-(3,4-dichlorophenyl)-1-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole is its potential as a lead compound for drug development. The combination of chloro and sulfanyl substituents on the aromatic rings suggests that this molecule may possess both lipophilic and hydrophilic characteristics, which can be advantageous for membrane permeability and solubility. These properties are crucial for ensuring that a drug can reach its target site within the body effectively.

The synthesis of 5-(3,4-dichlorophenyl)-1-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the functionalization of an imidazole precursor, followed by selective substitution at the 3 and 4 positions with chloro groups. Subsequent steps involve introducing the phenyl group at the 1 position and finally incorporating the propan-2-ylsulfanyl group at the 2 position. Each step must be carefully controlled to avoid unwanted side reactions that could compromise the integrity of the final product.

The chemical reactivity of this compound also presents opportunities for further derivatization. The presence of multiple reactive sites allows for modifications that can fine-tune its biological activity. For example, replacing one or more hydrogen atoms on the imidazole ring with other functional groups can alter its interaction with biological targets. Additionally, exploring different substitution patterns on the aromatic rings can lead to compounds with enhanced potency or selectivity.

In terms of biological evaluation, 5-(3,4-dichlorophenyl)-1-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole has shown promise in preliminary studies as a potential therapeutic agent. Early experiments have indicated that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential. These studies may include in vitro assays to assess its activity against specific targets, as well as in vivo models to evaluate its efficacy in living organisms.

The development of new drugs is often a lengthy and complex process that requires extensive testing to ensure safety and efficacy. Despite these challenges, compounds like 5-(3,4-dichlorophenyl)-1-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole represent valuable starting points for drug discovery efforts. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the identification of promising candidates for further development.

The future direction for research on this compound may include exploring its interactions with various biological targets using computational methods such as molecular docking simulations. These simulations can help predict how the molecule might bind to proteins or other biomolecules involved in disease processes. Additionally, exploring synthetic pathways that improve yield and scalability will be crucial for moving this compound towards clinical development.

In conclusion, 5-(3,4-dichlorophenyl)-1-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole (CAS No. 1207020-16-3) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into drug discovery efforts aimed at developing new therapeutic agents.